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Compound of Interest

Compound Name: 2-Bromo-3-methylbenzonitrile

Cat. No.: B1283678

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromo-3-methylbenzonitrile. Adherence to these guidelines is
critical for ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties

Property Value

CAS Number 263159-64-4

Molecular Formula CsHeBrN

Molecular Weight 196.04 g/mol
Appearance White to off-white powder
Melting Point 67-71 °C

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-3-methylbenzonitrile is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. It is crucial to use appropriate PPE
to minimize risk.
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Hazard Summary:

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

o Skin Irritation: Causes skin irritation.[1]

o Eye Irritation: Causes serious eye irritation.[1][3]

Recommended Personal Protective Equipment:
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Protection Level

Equipment

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile gloves are suitable for
splash protection but should
be replaced immediately upon
contact. For prolonged
handling, consider gloves with
higher resistance to
halogenated aromatic
compounds, such as Viton™
or butyl rubber. Always consult
the glove manufacturer's

chemical resistance data.

Eye Protection

Safety glasses with side

shields or chemical safety
goggles

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[2] A face
shield may be necessary for

splash-prone activities.

Respiratory Protection

NIOSH-approved respirator

A dust mask (e.g., N95) is
recommended for handling the
powder.[4] If engineering
controls are insufficient, a
respirator with an organic
vapor cartridge and a

particulate pre-filter is advised.

Body Protection

Laboratory coat, long pants,

and closed-toe shoes

A chemically resistant apron or
coveralls should be worn for
larger quantities or when there
is a significant risk of

splashing.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is paramount when handling 2-Bromo-3-

methylbenzonitrile to ensure personnel safety and prevent contamination.
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Workflow for Handling 2-Bromo-3-methylbenzonitrile:

Preparation

Consult SDS

Understand Hazards

Y
Don PPE

Ensure Safety

A

Prepare Fume Hood

Controlled Environment

Handling
\

Weigh Solid

Use Smallest Qty.
Y

Perform Reaction

Continuous Observation

A

Monitor

End of Experiment

Cleanu" & Disposal

Decontaminate

Proper Waste Stream

A

Segregate Waste

Prevent Contamination

A
Doff PPE

Final Step

\
Wash Hands

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1283678?utm_src=pdf-body
https://www.benchchem.com/product/b1283678?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

A procedural workflow for the safe handling of 2-Bromo-3-methylbenzonitrile.

Step-by-Step Handling Procedures:

» Engineering Controls: All work with 2-Bromo-3-methylbenzonitrile, including weighing and
transferring, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.[5]

e Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust. Use a
spatula for transfers and weigh the material on a tared weigh boat within the fume hood.

e Preventing Contact: Avoid direct contact with the skin, eyes, and clothing.[5] Ensure that your
PPE is intact and worn correctly throughout the procedure.

» Maintaining a Clean Workspace: Keep the work area tidy and free of clutter. Protect surfaces
with disposable bench liners.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Procedure

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Wash out the mouth

Ingestion _ _ , _ ,
with water. Seek immediate medical attention.
For a small spill of the solid, carefully cover it
with a damp paper towel to avoid raising dust.
Spil Then, gently scoop the material into a labeled,
pi

sealable container for hazardous waste. For a
large spill, evacuate the area and contact your

institution's emergency response team.[5]

Waste Disposal Plan

Proper disposal of 2-Bromo-3-methylbenzonitrile and associated contaminated materials is
essential to prevent environmental contamination and comply with regulations.

Waste Segregation and Disposal Workflow:
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A clear disposal workflow for 2-Bromo-3-methylbenzonitrile waste.

Disposal Procedures:

» Waste Classification: 2-Bromo-3-methylbenzonitrile is a halogenated organic compound
and must be disposed of as such. Do not mix it with non-halogenated chemical waste.[2][4]

» Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name ("2-Bromo-3-methylbenzonitrile"), and the associated hazards
(Toxic, Irritant).

e Solid Waste: Dispose of contaminated solid materials, such as gloves, weigh boats, and
bench liners, in a designated container for halogenated solid waste.
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» Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be
collected in a container for halogenated liquid waste. Ensure the container is compatible with
the solvent used.

o Empty Containers: "Empty" containers that held 2-Bromo-3-methylbenzonitrile must be
triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
halogenated liquid waste.[6] After rinsing, the container can be disposed of according to your
institution's guidelines for decontaminated glassware or plastic.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials, while awaiting pickup by your institution's environmental health
and safety department.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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